1-(4-isopropylphenyl)-5-oxo-N-[3-(2-pyridinyl)propyl]-3-pyrrolidinecarboxamide

• IUPAC Name: 5-oxo-1-(4-propan-2-ylphenyl)-N-(3-pyridin-2-ylpropyl)pyrrolidine-3-carboxamide
• InChI: InChI=1S/C22H27N3O2/c1-16(2)17-8-10-20(11-9-17)25-15-18(14-21(25)26)22(27)24-13-5-7-19-6-3-4-12-23-19/h3-4,6,8-12,16,18H,5,7,13-15H2,1-2H3,(H,24,27)
• InChI Key: JPVSGNRHRPIQMH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)N2CC(CC2=O)C(=O)NCCCC3=CC=CC=N3
• Molecular Formula: C22H27N3O2
• Molecular Weight: 365.5 g/mol

Description

"1-(4-isopropylphenyl)-5-oxo-N-[3-(2-pyridinyl)propyl]-3-pyrrolidinecarboxamide" is a compound of interest in the field of organic chemistry, particularly in the synthesis and study of polyamides and related compounds. Its structure and properties offer potential applications in various areas, including materials science and pharmacology.

Synthesis Analysis

The synthesis of compounds similar to "1-(4-isopropylphenyl)-5-oxo-N-[3-(2-pyridinyl)propyl]-3-pyrrolidinecarboxamide" often involves multi-component reactions. For instance, Jayarajan et al. (2019) described the water-mediated synthesis of related compounds through a three-component reaction, highlighting the importance of using specific solvents and catalysts for efficient synthesis (Jayarajan et al., 2019).

Molecular Structure Analysis

The molecular structure of such compounds is typically characterized using techniques like FT-IR, NMR, and X-ray diffraction. Banerjee et al. (2002) studied the crystal structure and molecular conformation of a solvated variant of a similar compound, providing insights into its molecular geometry (Banerjee et al., 2002).

Chemical Reactions and Properties

The chemical reactivity of such compounds can be influenced by their functional groups. The study by Tsuge and Inaba (1973) on the reaction of enamino ketones with aryl isocyanates is an example of how different substituents can affect chemical reactions (Tsuge & Inaba, 1973).

Physical Properties Analysis

The physical properties, such as solubility, thermal stability, and crystalline structure, are crucial for understanding the applications of such compounds. For example, Hsiao et al. (1995) explored the synthesis and properties of polyamides, which could be related to the physical characteristics of "1-(4-isopropylphenyl)-5-oxo-N-[3-(2-pyridinyl)propyl]-3-pyrrolidinecarboxamide" (Hsiao, Yang, & Fan, 1995).